KDT 501 potassium
Overview
Description
KDT 501 is a PPAR agonist and G protein-coupled receptor (GPR) 120 agonist potentially for the treatment of type 2 diabetes.
Scientific Research Applications
Potassium in Agriculture: Needs and Prospects
Research on potassium (K) in agriculture is crucial, focusing on soil and plant physiology, nutrition, and its role in mitigating stress situations. It is important for understanding potassium availability in soils, its acquisition by plants, and its impact on crop quality and stress resistance, including diseases, pests, and environmental stressors (Römheld & Kirkby, 2010).
Potassium Deficiency and Treatment in Hypertensives
KDT has been used to evaluate potassium balance in hypertensive patients treated with diuretics. This study provided insights into potassium deficiency, treatment efficacy, and the role of potassium in cardiovascular health (Berg, Gisholt, & Widerøe, 1974).
Biodynamic Preparations and Soil Properties
The effect of biodynamic preparations on soil properties and agricultural yield has been explored. This includes the study of potassium on soil biological and agrochemical properties, indicating significant influence on plant growth and nutrition (Vaitkevičienė et al., 2019).
Potassium Detection Techniques
Advancements in potassium detection, like tunable diode laser atomic absorption spectroscopy, have facilitated in-situ measurements of gaseous potassium in various applications, including industrial processes (Qu et al., 2016).
Potassium as a Biomass Burning Tracer
The use of potassium as a tracer for biomass burning, particularly in studies of air quality and pollution, has been investigated. This research has implications for environmental monitoring and management (Yu et al., 2018).
Potassium's Role in Plant Stress Response
Potassium is essential in plant stress response, playing a significant role in various biochemical and physiological processes. Its contribution to plant survival under different stress conditions has been extensively studied (Wang et al., 2013).
Potassium Ion Detection in Healthcare
The development of field-effect transistors for the detection of potassium ions has implications in healthcare, highlighting the importance of monitoring potassium levels for disease prevention and management (Yuan et al., 2019).
Potassium's Agricultural and Environmental Impacts
Studies on potassium's spatial variability in agricultural soils and its effects on plant growth and environmental sustainability provide insights into effective agricultural practices and soil management (Blanchet et al., 2017).
Potassium in Abiotic Stress Tolerance
Research on potassium's regulatory functions in abiotic stress tolerance in plants, including its role in ion homeostasis and antioxidant defense, is vital for understanding plant adaptation to environmental adversities (Hasanuzzaman et al., 2018).
Effects of Potassium Deficiency on Photosynthesis
Investigations into the effects of potassium deficiency on photosynthesis and photoprotection mechanisms in plants like soybeans provide valuable insights for breeding and agricultural practices (Wang et al., 2015).
properties
CAS RN |
1374259-84-3 |
|---|---|
Product Name |
KDT 501 potassium |
Molecular Formula |
C21H33KO5 |
Molecular Weight |
404.5883 |
IUPAC Name |
potassium (1S,5R)-2-hydroxy-5-isopentyl-3-(3-methylbutanoyl)-1-(4-methylpentanoyl)-4-oxocyclopent-2-en-1-olate |
InChI |
InChI=1S/C21H33O5.K/c1-12(2)7-9-15-19(24)18(16(22)11-14(5)6)20(25)21(15,26)17(23)10-8-13(3)4;/h12-15,25H,7-11H2,1-6H3;/q-1;+1/t15-,21+;/m0./s1 |
InChI Key |
OBRIOHODJVKWGS-QWABXWKJSA-N |
SMILES |
O=C1C(C(CC(C)C)=O)=C(O)[C@@](C(CCC(C)C)=O)([O-])[C@H]1CCC(C)C.[K+] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
KDT-501; KDT 501; KDT 501; KDT 501 potassium salt; Tetrahydroisohumulone. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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